Cas no 55899-27-9 (Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate)

Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core with a chloro substituent at the 4-position and an ethyl ester group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The chloro group enhances reactivity for further functionalization, while the ester moiety allows for straightforward derivatization via hydrolysis or transesterification. Its rigid fused-ring system contributes to stability, making it suitable for use in complex organic transformations. The compound is commonly employed in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and structural diversity. Proper handling and storage under inert conditions are recommended to maintain purity.
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate structure
55899-27-9 structure
Product Name:Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
CAS No:55899-27-9
MF:C10H9ClN2O2
MW:224.643661260605
CID:3038746
PubChem ID:12208493
Update Time:2025-06-08

Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
    • 4-CHLORO PYRAZOLO[1,5-A]PYRIDINE-3-ETHYL FORMATE
    • AMY7605
    • AB0070834
    • 4-Chloro-pyrazolo[1,5-a]pyridine-3-ethyl formate
    • DB-342999
    • Ethyl4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
    • AKOS016012383
    • 55899-27-9
    • MDL: MFCD19443874
    • Inchi: 1S/C10H9ClN2O2/c1-2-15-10(14)7-6-12-13-5-3-4-8(11)9(7)13/h3-6H,2H2,1H3
    • InChI Key: YSPZKTQIFGICFC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CN2C1=C(C(=O)OCC)C=N2

Computed Properties

  • Exact Mass: 224.0352552g/mol
  • Monoisotopic Mass: 224.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.6

Experimental Properties

  • Density: 1.4±0.1 g/cm3

Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate Security Information

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Amadis Chemical Company Limited
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(CAS:55899-27-9)Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
Order Number:A1242470
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:14
Price ($):179/482
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Amadis Chemical Company Limited
(CAS:55899-27-9)Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
A1242470
Purity:99%/99%
Quantity:250mg/1g
Price ($):179/482
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